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Compound of Interest

Compound Name:
(5-Chloro-2-

ethoxyphenyl)methanol

CAS No.: 23426-33-7

Cat. No.: B1369358

Get Quote

CAS Registry Number: 23426-33-7 Formula: C₉H₁₁ClO₂ Molecular Weight: 186.64 g/mol

Synonyms: 5-Chloro-2-ethoxybenzyl alcohol; (5-Chloro-2-ethoxyphenyl)methyl alcohol

Executive Summary & Chemical Identity[1][2]
(5-Chloro-2-ethoxyphenyl)methanol is a functionalized benzyl alcohol intermediate used

primarily in the synthesis of pharmaceutical agents, including SGLT2 inhibitors and

anticoagulants. Unlike the solvent methanol, this compound is a solid (powder) at room

temperature and possesses a lipophilic aromatic core.

Critical Distinction: Despite the suffix "methanol," this compound is a substituted benzyl alcohol.

It does not share the high volatility or specific metabolic acidosis toxicity of methyl alcohol

(methanol solvent), but it carries its own risks related to halogenated aromatic compounds.

Physicochemical Profile[2][3][4][5][6][7]
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Property Value / Description

Physical State Solid (Crystalline Powder)

Melting Point
Approx. 65–75 °C (Estimated based on

structural analogs)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO,

Methanol; Insoluble in Water

Acidity (pKa)
~14 (Alcoholic proton); Phenolic ether is non-

acidic

Partition Coeff.[1][2][3][4] (LogP) ~2.3 (Lipophilic)

Hazard Identification & Toxicology (GHS)
While specific toxicological data (LD50) for CAS 23426-33-7 is limited in public registries, its

structural class (halogenated benzyl alcohols) dictates the following safety profile.

GHS Classification (Inferred from Analogs)
Signal Word:WARNING

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[5]

Toxicological Mechanisms
Local Irritation: The benzyl alcohol moiety is a known mucous membrane irritant. Upon

contact with eyes or respiratory tract, it can cause immediate inflammation.

Metabolic Activation: In vivo, benzyl alcohols are oxidized by alcohol dehydrogenase (ADH)

to their corresponding benzaldehydes (in this case, 5-chloro-2-ethoxybenzaldehyde).

Aldehydes are reactive electrophiles capable of forming Schiff bases with proteins,

potentially leading to sensitization.
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Halogenated Residue: The chloro-substituent increases lipophilicity, facilitating skin

absorption. Combustion or strong heating may release toxic Hydrogen Chloride (HCl) gas.

Safe Handling & Engineering Controls
Hierarchy of Controls Decision Tree
The following workflow dictates the safety protocols based on the state of the compound (Solid

vs. Solubilized).

Handling (5-Chloro-2-ethoxyphenyl)methanol

Determine State

Solid / Powder Form Solubilized (DCM/EtOAc)

Risk: Inhalation of Dust
Risk: Particulate Eye Injury

Risk: Skin Absorption
Risk: Splash/Vapor

Engineering: Powder Hood / LEV
PPE: N95 or P100 Mask

PPE: Safety Goggles (Not Glasses)

Engineering: Chemical Fume Hood
PPE: Nitrile Gloves (0.11mm, >480min)

PPE: Face Shield if >500mL

Disposal: Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Safety decision matrix for handling CAS 23426-33-7 in solid and liquid states.
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Specific Handling Protocols
Glove Selection:

Recommended: Nitrile rubber (minimum thickness 0.11 mm). Benzyl alcohols permeate

latex rapidly.

Breakthrough Time: >480 minutes for standard nitrile.

Inhalation Protection:

As a solid powder, static charge can cause dispersion. Weighing should be performed

inside a powder containment hood or a fume hood with a draft shield.

If open-bench handling is unavoidable (not recommended), use a P100 particulate

respirator.

Incompatibility:

Strong Oxidizers: (e.g., KMnO₄, CrO₃) will vigorously oxidize the alcohol to the acid,

potentially generating heat.

Acid Chlorides/Anhydrides: Will react to form esters, releasing HCl or carboxylic acids.

Synthesis & Reactivity Profile[2]
Researchers utilizing this intermediate must understand its reactivity manifold to prevent side

reactions and optimize yield.

Reactivity Pathways
The primary alcohol group is the focal point of reactivity, while the chloro and ethoxy groups

modify the electronic properties of the benzene ring.
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(5-Chloro-2-ethoxyphenyl)methanol
(Starting Material)

Oxidation
(Swern/PCC)

Product: Benzaldehyde[O]

Substitution
(SOCl2 or PBr3)

Product: Benzyl Halide

Nu- Sub

Ether Cleavage
(BBr3, -78°C)

Product: Phenol

Lewis Acid

Click to download full resolution via product page

Figure 2: Primary synthetic transformations and reactivity risks.

Experimental Considerations
Oxidation: The conversion to 5-chloro-2-ethoxybenzaldehyde is facile. To prevent over-

oxidation to the benzoic acid, use mild oxidants like DMP (Dess-Martin Periodinane) or

TPAP/NMO. Avoid Jones reagent unless the acid is the desired product.

Nucleophilic Substitution: The hydroxyl group is a poor leaving group. Activation via

mesylation (MsCl/Et₃N) or direct conversion to chloride (SOCl₂) is required for coupling

reactions.

Safety Note: Reaction with Thionyl Chloride (SOCl₂) releases SO₂ and HCl gases. This

must be scrubbed (NaOH trap) or performed in a high-efficiency fume hood.

Emergency & Disposal Protocols
Spill Management

Solid Spill: Do not dry sweep (dust generation). Use a HEPA-filter vacuum or wet-wipe

method (dampen with inert solvent like heptane or water if compatible).

Solution Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if

the solvent is flammable.
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Fire Fighting
Hazardous Combustion Products: Carbon oxides (CO, CO₂), Hydrogen Chloride (HCl).

Extinguishing Media: Alcohol-resistant foam, dry chemical, or CO₂. Water spray may be used

to cool containers but may not be effective on the chemical itself if dissolved in organic

solvents.

Waste Disposal[10]
Classification: Halogenated Organic Waste.

Protocol: Do not mix with non-halogenated solvents if waste streams are separated by cost.

Do not drain dispose.

Neutralization: Not typically required unless mixed with acidic reagents (e.g., SOCl₂).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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